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Compound of Interest

Compound Name: BDM91288

Cat. No.: B12376597 Get Quote

Essential guidance for the proper disposal of the research chemical BDM91288, ensuring the

safety of laboratory personnel and environmental compliance.

Currently, a specific Safety Data Sheet (SDS) with detailed disposal instructions for BDM91288
is not publicly available. Therefore, this document provides a comprehensive disposal

procedure based on established best practices for handling laboratory chemical waste.[1][2][3]

[4][5][6][7][8][9] Researchers, scientists, and drug development professionals should always

consult their institution's Environmental Health and Safety (EHS) office for specific guidelines

and requirements.[3][7]

Quantitative Data for BDM91288
For easy reference, the table below summarizes the key chemical properties of BDM91288, an

AcrB efflux pump inhibitor.[10][11]

Property Value

CAS Number 2892824-53-0

Molecular Formula C₁₇H₂₂ClN₅

Molecular Weight 331.85 g/mol

Storage
Powder: 2 years at -20°C. In DMSO: 2 weeks at

4°C, 6 months at -80°C.[11]
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Procedural Steps for the Safe Disposal of
BDM91288
The following step-by-step guide outlines the recommended procedure for the disposal of

BDM91288 and associated waste materials.

Personal Protective Equipment (PPE)
Before handling BDM91288 for disposal, ensure you are wearing appropriate PPE:

Safety goggles or a face shield

Chemical-resistant gloves

A laboratory coat

All handling of chemical waste should be conducted in a well-ventilated area, preferably within

a chemical fume hood.

Waste Identification and Segregation
Proper identification and segregation of chemical waste at the point of generation are crucial to

prevent hazardous reactions.[1][4]

Identify: All waste containing BDM91288, including unused solid material, solutions, and

contaminated consumables (e.g., pipette tips, vials), must be treated as chemical waste.

Segregate: Do not mix BDM91288 waste with other incompatible waste streams.[3][6] It is

advisable to maintain separate waste containers for halogenated and non-halogenated

solvents, acids, bases, and oxidizers.[4]

Containerization and Labeling
Container Selection: Use a leak-proof, sealable waste container made of a material

compatible with BDM91288 and any solvents used.[3][7] Ensure the container is in good

condition with no cracks or leaks.[3]
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Labeling: As soon as you begin accumulating waste, clearly label the container with a

"Hazardous Waste" tag.[3][6][8] The label must include:

The words "Hazardous Waste".[3][6]

The full chemical name(s) of all contents, without abbreviations or formulas.[3]

The approximate percentage of each component.[3]

The date when waste was first added.

The location (building and room number) where the waste was generated.

Storage of Chemical Waste
Location: Store the sealed waste container in a designated and secure satellite accumulation

area near the point of generation.[3][6]

Containment: The storage area should have secondary containment to capture any potential

leaks.[8]

Closure: Keep the waste container closed at all times, except when adding waste.[3][8] Do

not leave funnels in the container.[3]

Volume Limits: Be aware of the volume limits for hazardous waste accumulation in a satellite

area (typically no more than 55 gallons of total hazardous waste and one quart of acutely

hazardous waste).[6][8]

Arranging for Disposal
Contact EHS: Once the waste container is nearly full (around 90%), contact your institution's

EHS office to schedule a waste pickup.[3][7]

Documentation: Complete any required waste pickup forms or manifests accurately, detailing

the contents of the waste containers.[9]

Experimental Protocols and Signaling Pathways
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Specific experimental protocols for the disposal of BDM91288 are not available in the reviewed

literature. The provided disposal procedure is based on general chemical waste management

guidelines.

BDM91288 is identified as a pyridylpiperazine-based AcrB efflux pump inhibitor, which can

enhance the efficacy of antibiotics against K. pneumoniae.[10][11] However, detailed signaling

pathway diagrams involving BDM91288 are not sufficiently described in the provided search

results to generate a scientifically accurate visualization.

Visualizing the Disposal Workflow
The following diagram illustrates a generalized workflow for the safe disposal of laboratory

chemical waste, such as BDM91288.
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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